Cas no 37969-07-6 ( )
structure
Chemical and Physical Properties
Names and Identifiers
-
- N,1-bis(2-phenylethyl)piperidine-4-carboxamide
- AC1L6IPY
- AC1Q5P66
- AR-1K0298
- N,1-diphenethylpiperidine-4-carboxamide
- NSC107294
- NSC-107294
- DTXSID20296049
- DS-011679
- 37969-07-6
-
-
- Inchi： InChI=1S/C22H28N2O/c25-22(23-15-11-19-7-3-1-4-8-19)21-13-17-24(18-14-21)16-12-20-9-5-2-6-10-20/h1-10,21H,11-18H2,(H,23,25)
- InChI Key： JMIQTUQSOFUWJF-UHFFFAOYSA-N
- SMILES： C1CN(CCC1C(=O)NCCC2=CC=CC=C2)CCC3=CC=CC=C3
Computed Properties
- Exact Mass: 336.22034
- Monoisotopic Mass: 336.220163521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.34
Related Literature
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David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
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Marya Ahmed,Kazuhiko Ishihara,Ravin Narain Chem. Commun., 2014,50, 2943-2946
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Yiming Rong,Pengfei Ji,Mengzhe He,Yuwen Zhang,Yong Tang Phys. Chem. Chem. Phys., 2018,20, 20398-20405
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Kang Min Ok,Eun Ok Chi,P. Shiv Halasyamani Chem. Soc. Rev., 2006,35, 710-717
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